![molecular formula C15H24N2O17P2 B1243571 UDP-D-galactofuranose](/img/structure/B1243571.png)
UDP-D-galactofuranose
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Overview
Description
UDP-D-galactofuranose is a UDP-sugar having D-galactose as the sugar component. It is a conjugate acid of an this compound(2-).
Scientific Research Applications
1. Role in Pathogenic Microorganisms
UDP-D-galactofuranose (UDP-Galf) plays a crucial role in the cell wall formation of various pathogenic bacteria, fungi, and protozoan parasites, making it a target for antituberculosis and antimicrobial drugs. It's essential for the growth and viability of mycobacteria, as well as in the biosynthesis of surface glycoconjugates in pathogens like Aspergillus fumigatus and Leishmania major. UDP-galactopyranose mutase, an enzyme involved in galactofuranose metabolism, catalyzes the conversion of UDP-galactopyranose into UDP-galactofuranose, a precursor for these important cell wall components (Bakker et al., 2005), (Lamarre et al., 2009).
2. Potential for Drug Development
Studies have explored UDP-Galf as a substrate for enzyme inhibitors, which can be utilized in developing new therapeutic strategies against pathogenic organisms. Inhibitors targeting UDP-galactopyranose mutase might be effective against a range of pathogens due to the enzyme's key role in galactofuranose biosynthesis (Itoh et al., 2007), (Dykhuizen et al., 2008).
3. Understanding Enzyme Mechanisms
Significant research has focused on understanding the mechanism of UDP-galactopyranose mutase. This includes studying its structural basis, the role of cofactors in catalysis, and its 3-dimensional structure. Insights into these mechanisms are crucial for developing targeted inhibitors (Sanders et al., 2001), (Tanner et al., 2014).
Properties
Molecular Formula |
C15H24N2O17P2 |
---|---|
Molecular Weight |
566.3 g/mol |
IUPAC Name |
[(3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C15H24N2O17P2/c18-3-5(19)12-9(22)11(24)14(32-12)33-36(28,29)34-35(26,27)30-4-6-8(21)10(23)13(31-6)17-2-1-7(20)16-15(17)25/h1-2,5-6,8-14,18-19,21-24H,3-4H2,(H,26,27)(H,28,29)(H,16,20,25)/t5-,6-,8-,9-,10-,11-,12+,13-,14?/m1/s1 |
InChI Key |
ZQLQOXLUCGXKHS-MKTQLATLSA-N |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC3[C@@H]([C@H]([C@@H](O3)[C@@H](CO)O)O)O)O)O |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(O3)C(CO)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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